2-(3-Fluoropyridin-4-yl)ethan-1-amine

• IUPAC Name: 2-(3-fluoropyridin-4-yl)ethanamine
• InChI: InChI=1S/C7H9FN2/c8-7-5-10-4-2-6(7)1-3-9/h2,4-5H,1,3,9H2
• InChI Key: RHSWGJPKTJSLIC-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1CCN)F
• Molecular Formula: C7H9FN2
• Molecular Weight: 140.16 g/mol

Description

2-(3-Fluoropyridin-4-yl)ethan-1-amine, also known as FPEA, is a chemical compound that has been widely studied for its potential use in scientific research. This compound is a derivative of pyridine, which is a heterocyclic organic compound that contains a nitrogen atom in its ring structure. FPEA has been found to have a number of interesting properties that make it a valuable tool for researchers in a variety of fields.

Scientific Research Applications

Catalyst-Free Reactions and Synthesis

• Catalyst-Free Amination : Studies have shown that amines, including those similar to 2-(3-Fluoropyridin-4-yl)ethan-1-amine, can react with 2-fluoropyridine to yield N-(pyridin-2-yl) derivatives without the need for a catalyst. This process has been found to produce moderate to good yields, demonstrating the potential of catalyst-free reactions in synthesizing pyridine derivatives (Abel et al., 2015).

• Immobilized Amine Transaminase for Synthesis : Research includes the use of immobilized amine transaminase for the synthesis of compounds like 2-(3-Fluoropyridin-4-yl)ethan-1-amine, which is key in the creation of certain kinase inhibitors. This method highlights a more environmentally friendly approach by incorporating green solvents in the process (Semproli et al., 2020).

Chemical Modification and Functionalization

• Chemoselective Functionalization : Studies have explored the chemoselective functionalization of compounds similar to 2-(3-Fluoropyridin-4-yl)ethan-1-amine, demonstrating the potential for selective modification of such molecules. This can lead to the creation of various derivatives, essential for expanding the utility of these compounds in different scientific applications (Stroup et al., 2007).

• Transition Metal-Free Synthesis : The creation of heterocycles through metal-free methods, such as using 2-fluoropyridine derivatives, exemplifies the advancement in synthesizing complex structures without the need for transition metals. This approach is important for sustainable and eco-friendly chemical synthesis (Almendros et al., 2018).

Applications in Medicinal Chemistry

• Synthesis of Aminoquinoline Derivatives : The synthesis of 4-aminoquinoline derivatives, which are structurally related to 2-(3-Fluoropyridin-4-yl)ethan-1-amine, has been explored for potential applications in cancer treatment. These compounds have shown effectiveness against certain tumor cell lines, indicating the relevance of such structures in medicinal chemistry (Zhang et al., 2007).